Cas no 1361885-48-4 (Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1361885-48-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932497
• Update Time: 2025-07-20

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)7-5(3-17)6(9(12)13)4-18-8(7)11(14,15)16/h4,9H,2-3,17H2,1H3
• InChI Key： SMWRIMAODRCODL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(C(=O)OCC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1361885-48-4)

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1361885-48-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of difluoromethyl and trifluoromethyl groups, which enhance its bioactivity and metabolic stability. Researchers are increasingly interested in its role as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate makes it a valuable intermediate in organic synthesis. Its pyridine core, coupled with multiple fluorine substituents, contributes to its lipophilicity and electronic properties, which are critical for binding to biological targets. Recent studies highlight its utility in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug efficacy and reduce side effects.

In the context of sustainable chemistry, this compound aligns with the growing demand for environmentally friendly fluorination techniques. Innovations in green synthesis have reduced the environmental impact of producing such fluorinated intermediates, addressing concerns about persistent organic pollutants (POPs). The compound's CAS No. 1361885-48-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in crop protection. Fluorinated pyridines are known to exhibit herbicidal and fungicidal properties, making them candidates for next-generation agrochemicals. The difluoromethyl group, in particular, is associated with enhanced bioavailability and target specificity, which could lead to lower application rates and reduced environmental residue.

From a commercial perspective, Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate is gaining traction in custom synthesis and contract manufacturing. Companies specializing in high-value intermediates are scaling up production to meet demand from pharmaceutical and agrochemical sectors. Its CAS No. 1361885-48-4 is often referenced in patents, underscoring its intellectual property significance.

Analytical challenges associated with this compound include its characterization using NMR spectroscopy and mass spectrometry, owing to the presence of multiple fluorine atoms. Advanced techniques like 19F-NMR are employed to elucidate its structure and purity, which are critical for regulatory compliance and quality control.

In summary, Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1361885-48-4) represents a versatile fluorinated intermediate with broad applications in drug discovery and agrochemical innovation. Its unique structural features and alignment with sustainability trends position it as a compound of enduring scientific and industrial interest.